Cas no 1806812-11-2 (5-Amino-2-(difluoromethyl)-3-methoxypyridine-6-carboxaldehyde)

• Product Name: 5-Amino-2-(difluoromethyl)-3-methoxypyridine-6-carboxaldehyde
• CAS No: 1806812-11-2
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4810837
• Update Time: 2025-06-11

5-Amino-2-(difluoromethyl)-3-methoxypyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(difluoromethyl)-3-methoxypyridine-6-carboxaldehyde

• Inchi： 1S/C8H8F2N2O2/c1-14-6-2-4(11)5(3-13)12-7(6)8(9)10/h2-3,8H,11H2,1H3
• InChI Key： KMOSCIYVPZKQQJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(C=O)N=1)N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 1.1
• Topological Polar Surface Area: 65.2

Additional information on 5-Amino-2-(difluoromethyl)-3-methoxypyridine-6-carboxaldehyde

Introduction to 5-Amino-2-(difluoromethyl)-3-methoxypyridine-6-carboxaldehyde (CAS No. 1806812-11-2)

5-Amino-2-(difluoromethyl)-3-methoxypyridine-6-carboxaldehyde (CAS No. 1806812-11-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are known for their biological activities and pharmacological properties.

The molecular formula of 5-Amino-2-(difluoromethyl)-3-methoxypyridine-6-carboxaldehyde is C₉H₉F₂N₂O₂, and it has a molecular weight of approximately 217.17 g/mol. The presence of the difluoromethyl group and the methoxy substituent on the pyridine ring imparts unique chemical and physical properties to this compound, making it a valuable intermediate in the synthesis of more complex molecules.

In terms of its chemical structure, 5-Amino-2-(difluoromethyl)-3-methoxypyridine-6-carboxaldehyde features a pyridine ring with an amino group at the 5-position, a difluoromethyl group at the 2-position, and a methoxy group at the 3-position. The carboxaldehyde group at the 6-position further enhances its reactivity and versatility in synthetic transformations. This combination of functional groups provides a rich platform for exploring various chemical reactions and biological activities.

The synthesis of 5-Amino-2-(difluoromethyl)-3-methoxypyridine-6-carboxaldehyde has been reported in several scientific publications, highlighting its importance as a building block in organic synthesis. One common synthetic route involves the condensation of 3-methoxy-2-(difluoromethyl)pyridine with an appropriate aldehyde or ketone, followed by reduction and subsequent oxidation steps to introduce the carboxaldehyde functionality. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In the field of medicinal chemistry, 5-Amino-2-(difluoromethyl)-3-methoxypyridine-6-carboxaldehyde has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, research published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

Beyond its enzymatic inhibition properties, 5-Amino-2-(difluoromethyl)-3-methoxypyridine-6-carboxaldehyde has also been explored for its anti-inflammatory and anti-bacterial activities. Studies have shown that it can modulate inflammatory responses by interfering with signaling pathways involved in inflammation. Additionally, preliminary data suggest that it may have antibacterial properties against certain gram-positive bacteria, making it a potential candidate for developing new antibiotics.

The biological activities of 5-Amino-2-(difluoromethyl)-3-methoxypyridine-6-carboxaldehyde are not limited to its direct effects on enzymes or pathogens. It has also been investigated for its ability to enhance the efficacy of other drugs through synergistic interactions. For instance, when combined with certain chemotherapeutic agents, it has been shown to improve their therapeutic index by reducing toxicity and enhancing target specificity.

In clinical settings, the safety and efficacy of compounds derived from 5-Amino-2-(difluoromethyl)-3-methoxypyridine-6-carboxaldehyde are being evaluated through various phases of clinical trials. Early results from Phase I trials have indicated that these compounds are well-tolerated by patients and show promising therapeutic effects. Further studies are ongoing to optimize dosing regimens and explore potential side effects.

The future prospects for 5-Amino-2-(difluoromethyl)-3-methoxypyridine-6-carboxaldehyde are promising, driven by ongoing research efforts aimed at uncovering new applications and improving existing ones. Its unique chemical structure and diverse biological activities make it a valuable asset in the development of innovative therapeutic strategies. As more data become available from preclinical and clinical studies, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.